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Compound of Interest

Compound Name: NF157

Cat. No.: B10771151

Abstract

NF157 is a potent and selective antagonist of the P2Y11 purinergic receptor, also exhibiting
inhibitory activity at P2X1 receptors. It is a valuable tool for researchers investigating purinergic
signaling pathways involved in various physiological and pathological processes, including
immune response modulation and NAD+-induced granulocyte activation. Proper preparation of
NF157 stock solutions is critical for obtaining reliable and reproducible experimental results.
These application notes provide detailed protocols for the solubilization, storage, and
preparation of working solutions of NF157 for in vitro studies.

Data Presentation

The quantitative data for NF157 are summarized in the tables below for easy reference. Note
that some values, such as molecular weight and solubility, may be batch-dependent. Always
refer to the batch-specific Certificate of Analysis provided by the supplier.

Table 1: Chemical and Physical Properties of NF157
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Property Value

8,8'-[Carbonylbis[imino-3,1-
) phenylenecarbonylimino(4-fluoro-3,1-
Chemical Name . .
phenylene)carbonylimino]]bis-1,3,5-

naphthalenetrisulfonic acid hexasodium salt

Molecular Formula CaoH28F2NsNae023Se
Molecular Weight 1437.08 g/mol (Anhydrous)
Purity =290% (HPLC)

Potent P2Y11 receptor antagonist (ICso = 463

Biological Activity M)
n

Table 2: Solubility and Recommended Storage Conditions for NF157

Condition Recommendation
Solubility (Maximum) 10 mM in DMSO; 4 mM in water
Storage (Lyophilized) Desiccate at Room Temperature

Aliquot and store at -20°C or -80°C to avoid

Stock Solution Storage
repeated freeze-thaw cycles.

Prepare fresh for each experiment. If temporary
Working Solution Storage storage is needed, keep at 4°C for no more than

a few hours.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized NF157 to a 10
mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NF157 in Dimethyl
Sulfoxide (DMSO). DMSO is recommended for achieving a higher concentration stock solution.

Materials:
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Lyophilized NF157 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
Sterile, low-protein binding microcentrifuge tubes
Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate: Allow the vial of lyophilized NF157 to reach room temperature before opening to
prevent moisture condensation.

Calculate Volume: Determine the volume of DMSO required to achieve a 10 mM
concentration. The calculation is based on the molecular weight (MW) of the compound and
the mass (m) of the powder.

o Formula: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))
o Example Calculation: For 1 mg of NF157 (MW = 1437.08 g/mol ):

= Volume (L) = 0.001 g / (0.010 mol/L * 1437.08 g/mol ) = 0.00006958 L

= Volume (uL) = 69.6 pL

o Note: Always use the batch-specific molecular weight from the Certificate of Analysis for
precise calculations.

Dissolve: Add the calculated volume of DMSO to the vial of NF157. Cap the vial securely.

Ensure Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes until the
powder is completely dissolved. The solution should be clear.

Aliquot and Store: Dispense the 10 mM stock solution into single-use aliquots in sterile, low-
protein binding microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term
stability.
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Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol details the dilution of the 10 mM stock solution to the desired final concentration
for treating cells in culture. It is crucial to maintain the final DMSO concentration at a non-toxic
level (typically < 0.1%) to avoid solvent-induced artifacts.

Materials:

10 mM NF157 stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

e Thaw Stock Solution: Remove one aliquot of the 10 mM NF157 stock solution from the
freezer and allow it to thaw completely at room temperature.

o Prepare Intermediate Dilutions (Recommended): To ensure accurate pipetting and minimize
precipitation, perform serial dilutions. Prepare an intermediate dilution in pre-warmed cell
culture medium.

o Example for a 100 uM intermediate solution: Dilute the 10 mM stock 1:100. Add 2 uL of
the 10 mM stock to 198 pL of pre-warmed medium. Mix gently by pipetting.

o Prepare Final Working Solution: Further dilute the intermediate solution into the final volume
of cell culture medium to achieve the desired experimental concentration.

o Example for a final concentration of 1 uM in 2 mL of medium: Add 20 uL of the 100 uM
intermediate solution to 1980 pL of pre-warmed cell culture medium in your culture plate
well.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

o This two-step dilution ensures the final DMSO concentration is 0.01%, which is well below
the typical toxicity threshold for most cell lines.

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. This is essential for distinguishing the
effects of the compound from those of the solvent.

Visualizations

The following diagrams illustrate the experimental workflow for preparing NF157 solutions and

the signaling pathway it modulates.
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Caption: Workflow for NF157 solution preparation.
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Caption: NF157 antagonizes P2Y11 receptor signaling.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
NF157 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771151#preparing-nf157-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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